1-Chloro-3-nitrobenzene

• CAS No.: 121-73-3
• Product Name: 1-Chloro-3-nitrobenzene
• Molecular Formula: ClC6H4NO2; C6H4ClNO2
• Molecular Weight: 157.55 g/mol
• IUPAC Name: 1-chloro-3-nitrobenzene
• Standard InChI: InChI=1S/C6H4ClNO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H
• Standard InChIKey: KMAQZIILEGKYQZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC(=C1)Cl)[N+](=O)[O-]
• Boiling Point: 455 to 457 °F at 760 mm Hg (NTP, 1992); 236.0 °C; 236 °C at 760 mm Hg; 236 °C
• Colorform: Pale-yellow orthorhombic prisms from alcohol
• Density: 1.343 (NTP, 1992); 1.534 at 20 °C/4 °C; 1.3 g/cm³
• Flash Point: 261 °F (NFPA, 2010); 261 °F (127 °C) (Closed cup); 103 °C c.c.
• Melting Point: 115 °F (NTP, 1992); 46.0 °C; 46 °C; 44 °C
• Physical Description: 3-chloronitrobenzene appears as pale yellow crystals. Insoluble in water. (NTP, 1992); PALE YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 1-chloro-3-nitrobenzene is a C-nitro compound that is nitrobenzene in which one of the meta- hydrogens has been replced by chlorine. It is a C-nitro compound and a member of monochlorobenzenes.; 3-chloronitrobenzene appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
• Solubility: Insoluble (NTP, 1992); 0.00 M; Sparingly sol in cold alcohol; freely soluble in hot alcohol, chloroform, ether, carbon disulfide, and glacial acetic acid; Soluble in most organic solvents; In water, 0.273 g/L at 20 °C; Solubility in water at 20 °C: very poo
• Synonyms: 1-chloro-2-nitrobenzene; 1-chloronitrobenzene; 2-chloronitrobenzene; 3-chloronitrobenzene; 5-chloronitrobenzene; chloronitrobenzene; m-chloronitrobenzene; o-chloronitrobenzene; o-nitrochlorobenzene; ONCB; ortho-chloronitrobenzene; terrafun
• Vapor Density: Relative vapor density (air = 1): 5.44
• Vapor Pressure: 0.10 mmHg; 0.097 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 5
• PubChem Compound: 8489
• Last Modified: Nov 11 2021